Cas no 1502252-33-6 (1-(4-fluoro-3-methoxyphenyl)cyclohexylmethanamine)

• Product Name: 1-(4-fluoro-3-methoxyphenyl)cyclohexylmethanamine
• CAS No: 1502252-33-6
• MF: C₁₄H₂₀FNO
• MW: 237.31310749054
• CID: 6424360
• PubChem ID: 82621269
• Update Time: 2025-10-27

1-(4-fluoro-3-methoxyphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-methoxyphenyl)cyclohexylmethanamine
• [1-(4-fluoro-3-methoxyphenyl)cyclohexyl]methanamine
• 1502252-33-6
• EN300-1803847

• Inchi： 1S/C14H20FNO/c1-17-13-9-11(5-6-12(13)15)14(10-16)7-3-2-4-8-14/h5-6,9H,2-4,7-8,10,16H2,1H3
• InChI Key： ZTTJJEHLXSYYAA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 237.15289242g/mol
• Monoisotopic Mass: 237.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-fluoro-3-methoxyphenyl)cyclohexylmethanamine

Professional Introduction to 1-(4-fluoro-3-methoxyphenyl)cyclohexylmethanamine (CAS No. 1502252-33-6)

1-(4-fluoro-3-methoxyphenyl)cyclohexylmethanamine, identified by its CAS number 1502252-33-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclohexylamine moiety linked to a phenyl ring substituted with fluoro and methoxy groups. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The< strong>fluoro and< strong>methoxy substituents in the phenyl ring play a crucial role in modulating the pharmacological properties of the compound. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity, and influence the pharmacokinetic profile of drug candidates. Similarly, methoxy groups can contribute to lipophilicity and metabolic resistance, making them valuable in the design of bioactive molecules. The combination of these functional groups in< strong>1-(4-fluoro-3-methoxyphenyl)cyclohexylmethanamine suggests potential advantages in terms of bioavailability and target engagement.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of< strong>cyclohexylamine-based scaffolds. Cyclohexylamine derivatives have shown promise in various pharmacological contexts, including CNS disorders, inflammation, and cancer. The presence of the cyclohexyl group in< strong>1-(4-fluoro-3-methoxyphenyl)cyclohexylmethanamine contributes to its favorable pharmacokinetic properties, such as reduced lipophilicity and improved solubility, which are essential for effective drug delivery.

The< strong>4-fluoro-3-methoxyphenyl moiety is particularly noteworthy due to its potential interactions with biological targets. Fluorinated aromatic compounds are frequently employed in medicinal chemistry due to their ability to enhance receptor binding and reduce susceptibility to enzymatic degradation. The methoxy group further enhances these properties by influencing electronic distribution and steric hindrance around the binding site. This combination makes< strong>1-(4-fluoro-3-methoxyphenyl)cyclohexylmethanamine a compelling candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic rings in the development of next-generation pharmaceuticals. For instance, fluorinated analogs of existing drugs have demonstrated improved efficacy and reduced side effects compared to their non-fluorinated counterparts. The< strong>fluoro-substituted phenyl ring in< strong>1-(4-fluoro-3-methoxyphenyl)cyclohexylmethanamine aligns with this trend, suggesting that it may exhibit enhanced pharmacological activity.

The< strong>methoxy-group also plays a critical role in modulating the biological activity of this compound. Methoxy-substituted aromatic compounds are known to exhibit diverse pharmacological effects, including anti-inflammatory, analgesic, and anticancer properties. The presence of both< strong>fluoro and< strong>methoxy groups in the phenyl ring suggests that< strong>1-(4-fluoro-3-methoxyphenyl)cyclohexylmethanamine may possess multiple therapeutic benefits.

In conclusion, 1-(4-fluoro-3-methoxyphenyl)cyclohexylmethanamine (CAS No. 1502252-33-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups, including< strong>cyclohexylamine,< strong>fluoro, and< strong>methoxy, positions it as a valuable scaffold for developing novel therapeutic agents. Further exploration into its pharmacological properties and potential applications is warranted to fully harness its therapeutic potential.